N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO/c1-12-4-7-15(8-5-12)11-17(19)18-16-9-6-13(2)14(3)10-16/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: UDVFVMNMWSVRBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=CC(=C(C=C2)C)C
• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol

Description

N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide, also known as DPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 277.36 g/mol.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide is not fully understood, but it is believed to act on the central nervous system by inhibiting the production of prostaglandins and other inflammatory mediators. It has also been shown to modulate the activity of ion channels and neurotransmitters in the brain.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide has been shown to have various biochemical and physiological effects depending on the dose and route of administration. In animal studies, N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide has been shown to reduce pain and inflammation without causing significant side effects. It has also been shown to have a mild sedative effect and can reduce fever.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide in lab experiments is its relatively low toxicity and high solubility in organic solvents. It is also readily available and relatively inexpensive. However, one limitation of using N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide is its limited water solubility, which can make it difficult to use in aqueous systems.

Future Directions

There are several future directions for research involving N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide. One area of interest is the development of new pharmaceuticals based on N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide for the treatment of pain, inflammation, and neurological disorders. Another area of research is the use of N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide as a plant growth regulator and insecticide in agriculture. Additionally, there is potential for the development of new materials and polymers based on N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide with unique properties and applications.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide involves a multi-step process that requires the use of various reagents and solvents. The first step involves the alkylation of 3,4-dimethylphenol with 4-methylbenzyl chloride in the presence of a strong base such as potassium carbonate. The resulting product is then subjected to an acetylation reaction using acetic anhydride and a catalyst such as pyridine. The final product, N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide, is obtained by crystallization from a suitable solvent such as ethanol.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide has been extensively studied for its potential applications in various fields such as pharmaceuticals, agriculture, and materials science. In the pharmaceutical industry, N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide has been shown to possess analgesic, anti-inflammatory, and antipyretic properties. It has also been investigated for its potential use in the treatment of cancer and neurological disorders.
In the agricultural industry, N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide has been used as a plant growth regulator to promote root growth and increase crop yield. It has also been shown to have insecticidal properties against various pests.
In the field of materials science, N-(3,4-dimethylphenyl)-2-(4-methylphenyl)acetamide has been used as a building block for the synthesis of various polymers and materials with unique properties such as high thermal stability and conductivity.